
3,5-Diprenylisoliquiritigenin
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Description
3,5-Diprenylisoliquiritigenin is a prenylated flavonoid characterized by the addition of two prenyl (3-methyl-2-butenyl) groups at the 3- and 5-positions of the isoliquiritigenin backbone. Prenylation is a critical structural modification in flavonoids, often enhancing lipophilicity, membrane permeability, and bioactivity compared to non-prenylated analogs .
Comparison with Similar Compounds
Comparison with Structurally Similar Compounds
Structural Analogues and Substituent Effects
The following compounds share structural similarities with 3,5-Diprenylisoliquiritigenin, differing primarily in substituent type, position, or backbone (Table 1):
Table 1: Structural Comparison of this compound and Analogues
Compound Name | Substituent Positions | Key Functional Groups | CAS Number |
---|---|---|---|
This compound | 3,5 | Prenyl, hydroxyl | Not Available |
3',5'-Diprenylliquiritigenin | 3',5' | Prenyl, hydroxyl | 778614-45-2 |
4'-Geranyloxyisoliquiritigenin | 4' | Geranyloxy (C10 chain) | 130289-23-5 |
2,2'-Diallyl bisphenol A diacetate ether | 2,2' | Allyl, acetate ether | 1071466-61-9 |
Key Observations:
Positional Isomerism :
- This compound and 3',5'-Diprenylliquiritigenin are positional isomers, differing in the placement of prenyl groups (on the A-ring vs. B-ring). This distinction may alter molecular interactions with biological targets, such as enzymes or DNA.
Substituent Chain Length :
- 4'-Geranyloxyisoliquiritigenin features a geranyloxy group (a 10-carbon chain) at the 4'-position, which is longer and more lipophilic than prenyl groups. This could enhance membrane permeability but reduce solubility in aqueous environments.
Backbone Variation: 2,2'-Diallyl bisphenol A diacetate ether diverges significantly, as it is a bisphenol derivative with allyl and acetate ether groups rather than a flavonoid. This structural difference likely shifts its reactivity and biological targets.
Implications for Bioactivity
While direct comparative bioactivity data for these compounds are scarce, general principles of flavonoid chemistry suggest:
- Prenylation : Enhances interaction with hydrophobic binding pockets in proteins (e.g., serum albumin ) and improves cellular uptake.
- Geranyloxy Groups : May increase affinity for lipid-rich environments (e.g., cell membranes) but could reduce solubility, impacting bioavailability.
- Positional Effects : 3,5-substitution (A-ring) in this compound might favor interactions with planar biomolecules like DNA, whereas 3',5'-substitution (B-ring) could alter antioxidant activity.
Physicochemical Properties
Table 2: Hypothetical Physicochemical Comparison
Note: Values are extrapolated from trends in prenylated and geranylated flavonoids. Experimental validation is required.
Properties
CAS No. |
56720-29-7 |
---|---|
Origin of Product |
United States |
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